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Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbothioyl}amino)-4,5-dimethoxybenzoate Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbothioyl}amino)-4,5-dimethoxybenzoate
Brand Name: Vulcanchem
CAS No.: 831246-50-5
VCID: VC0357207
InChI: InChI=1S/C20H23N3O6S/c1-26-16-11-13(19(25)28-3)14(12-17(16)27-2)21-20(30)23-8-6-22(7-9-23)18(24)15-5-4-10-29-15/h4-5,10-12H,6-9H2,1-3H3,(H,21,30)
SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3=CC=CO3)OC
Molecular Formula: C20H23N3O6S
Molecular Weight: 433.5g/mol

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbothioyl}amino)-4,5-dimethoxybenzoate

CAS No.: 831246-50-5

Main Products

VCID: VC0357207

Molecular Formula: C20H23N3O6S

Molecular Weight: 433.5g/mol

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbothioyl}amino)-4,5-dimethoxybenzoate - 831246-50-5

CAS No. 831246-50-5
Product Name Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbothioyl}amino)-4,5-dimethoxybenzoate
Molecular Formula C20H23N3O6S
Molecular Weight 433.5g/mol
IUPAC Name methyl 2-[[4-(furan-2-carbonyl)piperazine-1-carbothioyl]amino]-4,5-dimethoxybenzoate
Standard InChI InChI=1S/C20H23N3O6S/c1-26-16-11-13(19(25)28-3)14(12-17(16)27-2)21-20(30)23-8-6-22(7-9-23)18(24)15-5-4-10-29-15/h4-5,10-12H,6-9H2,1-3H3,(H,21,30)
Standard InChIKey DHRAHXXJKAQXFA-UHFFFAOYSA-N
SMILES COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3=CC=CO3)OC
Canonical SMILES COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3=CC=CO3)OC
PubChem Compound 1869164
Last Modified Nov 11 2021
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